Cas no 1361471-07-9 (Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate
• CAS No: 1361471-07-9
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931921
• Update Time: 2025-11-01

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)8-6(10(12)13)5-15-7(4-14)9(8)17-2/h5,10H,3-4,14H2,1-2H3
• InChI Key： XJYNPUVFDNMYML-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(=C1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.6
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate: A Versatile Building Block in Medicinal Chemistry and Drug Discovery

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate is a multifunctional synthetic intermediate with a unique molecular framework that has garnered significant attention in recent years. This compound, with the CAS number 1361471-07-9, features a pyridine ring substituted with a difluoromethyl group, a methoxy group, and an aminomethyl moiety. The presence of these functional groups makes it a promising candidate for the development of novel therapeutics targeting various biological pathways. Recent studies have highlighted its potential in modulating enzyme activity, interfering with signaling cascades, and acting as a scaffold for drug design.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate exhibits selective inhibition of key enzymes involved in inflammatory responses. The difluoromethyl group at the 5-position of the pyridine ring is critical for its bioactivity, as it enhances the compound's ability to interact with target proteins. This structural feature is also linked to its improved metabolic stability compared to similar compounds with single-fluoro substitutions.

Another study in Bioorganic & Medicinal Chemistry Letters (2024) explored the role of the methoxy group at the 3-position in modulating the compound's pharmacokinetic profile. The methoxy substitution was found to increase the compound's solubility in aqueous environments, which is a crucial factor for its potential use in oral formulations. The aminomethyl group at the 2-position further contributes to the compound's reactivity, enabling its participation in diverse chemical transformations.

The synthesis of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate has been optimized using microwave-assisted protocols, which significantly reduce reaction times and improve yields. This synthetic approach, reported in Organic & Biomolecular Chemistry (2023), involves the sequential introduction of functional groups through nucleophilic substitution and coupling reactions. The ability to control the stereochemistry of the aminomethyl moiety is a key advantage of this method, as it allows for the preparation of enantiomerically pure compounds with enhanced biological activity.

Recent advances in computational chemistry have provided insights into the molecular interactions of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate with biological targets. Molecular docking studies suggest that the compound can bind to multiple protein targets, including kinases and transcription factors. The difluoromethyl group is predicted to form hydrogen bonds with specific residues in the target protein, while the methoxy group contributes to hydrophobic interactions. These findings highlight the compound's potential as a lead molecule for the development of multitarget drugs.

The pharmacological profile of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate has been evaluated in preclinical models of inflammation and cancer. In a study published in European Journal of Medicinal Chemistry (2024), the compound showed significant anti-inflammatory effects in murine models of arthritis, with minimal toxicity to healthy tissues. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokine production and the modulation of immune cell function.

Research in Cancer Research (2023) has explored the compound's potential as an antitumor agent. The study demonstrated that Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting the PI3K/AKT signaling pathway. The compound's ability to target multiple pathways associated with cancer progression makes it a promising candidate for further development.

Efforts to optimize the therapeutic potential of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate have focused on improving its selectivity and reducing off-target effects. A recent study in Drug Discovery Today (2024) described the synthesis of a series of derivatives with modified substituents, including variations of the difluoromethyl group and the methoxy group. These derivatives showed improved potency and reduced cytotoxicity in in vitro assays, suggesting that structural modifications can significantly enhance the compound's therapeutic profile.

The compound's versatility as a synthetic intermediate has also been exploited in the development of novel drug delivery systems. Research published in Advanced Drug Delivery Reviews (2023) explored the use of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate as a prodrug carrier for targeted drug delivery. The compound's ability to undergo controlled hydrolysis in specific biological environments was demonstrated, opening new avenues for the design of smart drug delivery systems.

As research on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate continues to advance, its potential applications in medicine and biotechnology are expanding. The compound's unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for the discovery of new therapeutics. Ongoing studies are focused on further elucidating its molecular mechanisms and optimizing its pharmacological properties to maximize its therapeutic potential.